Cas no 82663-49-8 (5,5-dimethyl-3-(2-methylpropylamino)cyclohex-2-en-1-one)

5,5-dimethyl-3-(2-methylpropylamino)cyclohex-2-en-1-one structure
82663-49-8 structure
Product Name:5,5-dimethyl-3-(2-methylpropylamino)cyclohex-2-en-1-one
CAS No:82663-49-8
MF:C12H21NO
MW:195.301243543625
CID:861619
PubChem ID:144994
Update Time:2025-04-19

5,5-dimethyl-3-(2-methylpropylamino)cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 5,5-dimethyl-3-(2-methylpropylamino)cyclohex-2-en-1-one
    • DTXSID60231939
    • 82663-49-8
    • 5,5-Dimethyl-3-i-butylamino-cyclohex-2-en-1-one
    • 5,5-Dimethyl-3-(isobutylamino)cyclohex-2-enone
    • Inchi: 1S/C12H21NO/c1-9(2)8-13-10-5-11(14)7-12(3,4)6-10/h5,9,13H,6-8H2,1-4H3
    • InChI Key: TWJANHDHUVWEPJ-UHFFFAOYSA-N
    • SMILES: O=C1C=C(CC(C)(C)C1)NCC(C)C

Computed Properties

  • Exact Mass: 195.162314293g/mol
  • Monoisotopic Mass: 195.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.1Ų

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